Cas no 1502579-22-7 (4-(Benzyloxy)-6-methoxypyrimidin-5-amine)

• Product Name: 4-(Benzyloxy)-6-methoxypyrimidin-5-amine
• CAS No: 1502579-22-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5744413
• PubChem ID: 80138852
• Update Time: 2025-05-24

4-(Benzyloxy)-6-methoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1502579-22-7
• AKOS018700349
• EN300-1295862
• 4-(BENZYLOXY)-6-METHOXYPYRIMIDIN-5-AMINE
• 5-Pyrimidinamine, 4-methoxy-6-(phenylmethoxy)-
• 4-(Benzyloxy)-6-methoxypyrimidin-5-amine

• Inchi： 1S/C12H13N3O2/c1-16-11-10(13)12(15-8-14-11)17-7-9-5-3-2-4-6-9/h2-6,8H,7,13H2,1H3
• InChI Key： CDXBWBIDKVFVCI-UHFFFAOYSA-N
• SMILES： O(C1C(=C(N=CN=1)OC)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±40.0 °C(Predicted)
• pka: 2.85±0.28(Predicted)

Additional information on 4-(Benzyloxy)-6-methoxypyrimidin-5-amine

4-(Benzyloxy)-6-methoxypyrimidin-5-amine: A Comprehensive Overview

The compound with CAS No. 1502579-22-7, commonly referred to as 4-(Benzyloxy)-6-methoxypyrimidin-5-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design. This pyrimidine derivative exhibits a fascinating combination of functional groups, including a benzyloxy moiety and a methoxy substituent, which contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The benzyloxy group in this compound is known to enhance solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the methoxy substituent at position 6 of the pyrimidine ring is believed to play a critical role in modulating the compound's pharmacokinetic properties.

One of the most intriguing aspects of 4-(Benzyloxy)-6-methoxypyrimidin-5-amine is its ability to act as a scaffold for further chemical modifications. Researchers have explored various substitution patterns on the pyrimidine ring, leading to the discovery of novel analogs with enhanced biological activity. For instance, the introduction of electron-withdrawing groups at specific positions has been shown to improve the compound's binding affinity to target proteins, thereby increasing its therapeutic potential.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrimidine ring through a Biginelli-type reaction, followed by selective oxidation and substitution reactions to introduce the benzyloxy and methoxy groups. These steps require precise control over reaction conditions to ensure high yields and purity.

From a biological standpoint, 4-(Benzyloxy)-6-methoxypyrimidin-5-amine has demonstrated remarkable activity in preclinical studies. It has been shown to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and asthma. Furthermore, its ability to modulate cellular signaling pathways suggests its utility in cancer therapy.

Recent advancements in computational chemistry have also shed light on the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies reveal that the benzyloxy group interacts favorably with hydrophobic pockets on target proteins, while the methoxy substituent contributes to hydrogen bonding interactions. These insights are invaluable for guiding further optimization efforts aimed at improving the compound's efficacy and selectivity.

In conclusion, 4-(Benzyloxy)-6-methoxypyrimidin-5-amine represents a compelling example of how structural modifications can lead to novel therapeutic agents with diverse applications. Its unique combination of functional groups, coupled with its promising biological profile, positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.